Cas no 2092566-47-5 (2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid)

• Product Name: 2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid
• CAS No: 2092566-47-5
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 5237668
• Update Time: 2025-08-05

2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid

• Inchi： 1S/C9H12N2O3S/c1-6(2)15(10,14)8-7(9(12)13)4-3-5-11-8/h3-6,10H,1-2H3,(H,12,13)
• InChI Key： QRQMVRWXONSYMX-UHFFFAOYSA-N
• SMILES： O=C(C1C(S(C(C)C)(=N)=O)=NC=CC=1)O

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 402.7±55.0 °C(Predicted)

Additional information on 2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid

Introduction to 2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid (CAS No. 2092566-47-5)

2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid, identified by its CAS number 2092566-47-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives class, a group known for its diverse biological activities and industrial applications. The unique structural features of this molecule, including its imino, oxo, and sulfanyl functional groups, contribute to its distinctive chemical properties and potential therapeutic utilities.

The molecular structure of 2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid incorporates a pyridine ring system, which is a common scaffold in many pharmacologically active agents. The presence of the imino group (C=N) introduces a reactive site that can participate in various chemical transformations, such as condensation reactions or coordination with metal ions. The oxo group (C=O) enhances the electrophilic character of the molecule, making it susceptible to nucleophilic attacks, while the sulfanyl group (S) provides a nucleophilic center that can engage in disulfide bond formation or other sulfur-based reactions.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug discovery. These compounds are frequently employed as key structural motifs in small-molecule inhibitors and activators due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of functional groups in 2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid suggests potential applications in modulating biological pathways associated with inflammation, metabolism, and signal transduction.

In the context of modern drug development, the synthesis of novel heterocyclic compounds like 2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid is often driven by the need for more potent and selective therapeutic agents. The compound’s structural complexity allows for fine-tuning of its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. Researchers have been exploring its derivatives as candidates for treating various diseases, leveraging computational modeling and high-throughput screening to identify promising lead structures.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. Sulfur atoms are known to enhance binding affinity and selectivity due to their ability to form multiple types of interactions with biological targets. The sulfanyl group in 2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid may contribute to its binding interactions by participating in hydrogen bonding or π-stacking interactions with protein surfaces. This feature makes it an attractive scaffold for designing molecules with improved pharmacological profiles.

Recent studies have demonstrated the potential of pyridine-based compounds as inhibitors of enzymes involved in cancer progression and infectious diseases. For instance, derivatives of pyridine have been investigated for their ability to inhibit kinases and proteases that play critical roles in cellular signaling pathways. The unique combination of functional groups in 2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid may enable it to interact with such targets, offering a new avenue for therapeutic intervention.

The synthesis of this compound typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenation, may be employed to construct the desired molecular framework efficiently. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader arsenal of techniques available for constructing complex organic molecules.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of 2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid to biological targets. These studies help predict its efficacy and selectivity profile before costly experimental validation. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and prioritize promising candidates for further development.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds due to their vast potential as drug candidates. Pyridine derivatives remain a cornerstone of this effort, with ongoing research focusing on optimizing their structure-function relationships. The unique features of 2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid, particularly its combination of reactive functional groups, position it as a valuable building block for future drug development initiatives.

In conclusion, 2-imino(oxo)(propan-2-yl)-lambda6-sulfanylpyridine-3-carboxylic acid (CAS No. 2092566-47-5) represents a fascinating compound with significant potential in pharmaceutical research. Its structural complexity and diverse functional groups make it a versatile scaffold for designing molecules with tailored biological activities. As our understanding of chemical biology advances, compounds like this are likely to play an increasingly important role in addressing complex diseases through innovative therapeutic strategies.